Cas no 2138568-71-3 (4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one
• CAS No: 2138568-71-3
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 6290225
• PubChem ID: 165496628
• Update Time: 2025-06-24

4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one
• 2138568-71-3
• EN300-1156588
• 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one

• Inchi： 1S/C13H17NO/c1-9-5-11(8-14-7-9)13-6-12(15)4-3-10(13)2/h5,7-8,10,13H,3-4,6H2,1-2H3
• InChI Key： WTCGFMAHRXDDRK-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C2C=NC=C(C)C=2)C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one

Comprehensive Overview of 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one (CAS No. 2138568-71-3)

4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one (CAS No. 2138568-71-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a cyclohexanone core with a 5-methylpyridin-3-yl substituent, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The compound's CAS number 2138568-71-3 serves as a critical identifier for regulatory and commercial purposes.

In recent years, the demand for 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one has surged due to its relevance in developing novel therapeutics. Its structural motifs are often explored in kinase inhibitor design, a hot topic in oncology research. The pyridine and cyclohexanone moieties contribute to its binding affinity with enzymes, a property highly sought after in precision medicine. Additionally, its synthetic versatility allows for derivatization, enabling the creation of libraries for high-throughput screening.

The compound's physicochemical properties, such as solubility and stability, are frequently discussed in academic forums. Researchers often inquire about its storage conditions and handling protocols to ensure optimal performance in experiments. Given its heterocyclic nature, it is also a subject of interest in green chemistry, where scientists aim to develop sustainable synthesis routes. Questions like "How to synthesize 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one?" or "What are the applications of CAS 2138568-71-3?" are common in search engines, reflecting its growing importance.

From an industrial perspective, 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one is often highlighted in patents related to crop protection and veterinary medicine. Its bioactive profile makes it a candidate for developing next-generation pesticides with reduced environmental impact. The agrochemical sector values its potential to address resistance issues in pests, a pressing concern in global agriculture. This aligns with the broader trend of sustainable agrochemicals, a topic dominating industry conferences.

Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing CAS 2138568-71-3. Laboratories frequently share methodologies for its quantification, emphasizing the need for high-purity standards. The compound's chromatographic behavior is another area of interest, particularly for quality control in large-scale production. These discussions often intersect with broader themes like analytical method validation, a critical aspect of regulatory compliance.

In summary, 4-Methyl-3-(5-methylpyridin-3-yl)cyclohexan-1-one (CAS No. 2138568-71-3) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and functional adaptability continue to inspire innovation across multiple disciplines. As research progresses, this molecule is poised to play a pivotal role in addressing some of the most challenging scientific and industrial problems of our time.